Cas no 73000-03-0 (Benzene,1-[chloro(1,1-dimethylethyl)methylsilyl]-2,3,4,5,6-pentafluoro-)

• Product name: Benzene,1-[chloro(1,1-dimethylethyl)methylsilyl]-2,3,4,5,6-pentafluoro-
• CAS No: 73000-03-0
• MF: C₁₁H₁₂F₅SiCl
• MW: 302.74348
• CID: 564175
• PubChem ID: 522475

Benzene,1-[chloro(1,1-dimethylethyl)methylsilyl]-2,3,4,5,6-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[chloro(1,1-dimethylethyl)methylsilyl]-2,3,4,5,6-pentafluoro-
• chloro(1,1-dimethylethyl)methyl(pentafluorophenyl)silane
• tert-butyl-chloro-methyl-(2,3,4,5,6-pentafluorophenyl)silane
• Pentafluorophenyl-tert-butylmethylsilyl chloride
• Silane, chloro(1,1-dimethylethyl)methyl(pentafluorophenyl)-
• tert-Butyl-chloro-methyl-pentafluorophenyl-silane
• DHPRJMARRBZSIZ-UHFFFAOYSA-N
• 73000-03-0
• SCHEMBL9797036
• EINECS 277-196-1
• Chloro(methyl)(2-methyl-2-propanyl)(pentafluorophenyl)silane
• TERT-BUTYL(CHLORO)METHYL(PENTAFLUOROPHENYL)SILANE
• tert-Butyl(chloro)methyl(2,3,4,5,6-pentafluorophenyl)silane #
• t-Butylpentafluorophenylmethylchlorosilane
• DTXSID60993762

• Inchi： InChI=1S/C11H12ClF5Si/c1-11(2,3)18(4,12)10-8(16)6(14)5(13)7(15)9(10)17/h1-4H3
• InChI Key： DHPRJMARRBZSIZ-UHFFFAOYSA-N
• SMILES： CC(C)(C)[Si](C)(C1=C(C(=C(C(=C1F)F)F)F)F)Cl

Computed Properties

• Exact Mass: 306.06308
• Monoisotopic Mass: 302.0316954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 242.8°C at 760 mmHg
• Flash Point: 100.6°C
• Refractive Index: 1.439
• PSA: 0
• LogP: 4.20330